N-(3-anilino-3-oxopropyl)-3-methoxybenzamide

• IUPAC Name: N-(3-anilino-3-oxopropyl)-3-methoxybenzamide
• InChI: InChI=1S/C17H18N2O3/c1-22-15-9-5-6-13(12-15)17(21)18-11-10-16(20)19-14-7-3-2-4-8-14/h2-9,12H,10-11H2,1H3,(H,18,21)(H,19,20)
• InChI Key: DMXNTSKANXXXQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCC(=O)NC2=CC=CC=C2
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-(3-anilino-3-oxopropyl)-3-methoxybenzamide is a complex organic compound with the molecular formula C24H23N3O4 This compound is characterized by the presence of an anilino group, a methoxybenzamide moiety, and a propyl chain with a ketone functionality

Scientific Research Applications

N-(3-anilino-3-oxopropyl)-3-methoxybenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-anilino-3-oxopropyl)-3-methoxybenzamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the anilino intermediate: Aniline is reacted with an appropriate acylating agent to form the anilino intermediate.

Introduction of the propyl chain: The anilino intermediate is then reacted with a propylating agent under controlled conditions to introduce the propyl chain with a ketone functionality.

Methoxybenzamide formation: Finally, the methoxybenzamide moiety is introduced through a coupling reaction with 3-methoxybenzoic acid or its derivatives.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled temperature and pressure conditions, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3-anilino-3-oxopropyl)-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert the ketone functionality to an alcohol.

Substitution: The anilino and methoxy groups can participate in substitution reactions to introduce new substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction can produce alcohols. Substitution reactions can result in a variety of substituted derivatives.